4-[2-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazin-5-yl]benzonitrile

• Molecular Formula: C25H19N3O3
• Molecular Weight: 409.4 g/mol
• IUPAC Name: 4-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazin-5-yl]benzonitrile
• InChI: InChI=1S/C25H19N3O3/c26-15-16-5-7-17(8-6-16)25-28-21(19-3-1-2-4-22(19)31-25)14-20(27-28)18-9-10-23-24(13-18)30-12-11-29-23/h1-10,13,21,25H,11-12,14H2
• InChI Key: XWMSOWUENZYUSS-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)C3=NN4C(C3)C5=CC=CC=C5OC4C6=CC=C(C=C6)C#N

Description

4-[2-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazin-5-yl]benzonitrile is a useful research compound. Its molecular formula is C25H19N3O3 and its molecular weight is 409.4 g/mol. The purity is usually 95%.
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Biological Activity

The compound 4-[2-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazin-5-yl]benzonitrile (hereafter referred to as Compound A) is a complex heterocyclic structure that has garnered attention in medicinal chemistry due to its potential biological activities. This article provides a detailed examination of its biological activity, supported by data tables and relevant research findings.

Chemical Structure and Properties

Compound A is characterized by a unique combination of benzodioxin and pyrazolo-benzoxazine moieties. Its molecular formula is C22H19N3O3, with a molecular weight of approximately 373.41 g/mol. The compound's structural complexity suggests potential interactions with various biological targets.

Biological Activity Overview

Research into the biological activity of compounds similar to Compound A indicates a range of pharmacological effects:

• Anticancer Activity : Compounds containing benzodioxole and benzoxazine moieties have been reported to exhibit significant anticancer properties. For instance, studies have shown that derivatives with these structures can inhibit cell proliferation in various cancer cell lines .
• Antioxidant Properties : The antioxidant activity of benzodioxole derivatives has been evaluated using the DPPH assay, demonstrating their ability to scavenge free radicals effectively .
• Anti-inflammatory Effects : Some studies suggest that compounds similar to Compound A possess anti-inflammatory properties, contributing to their potential therapeutic applications in inflammatory diseases .

Anticancer Studies

In a study assessing the cytotoxic effects of benzodioxole derivatives on Hep3B liver cancer cells, it was found that certain derivatives significantly inhibited cell cycle progression at the G2-M phase. For example:

• Compound 2a : Reduced the fraction of cells in the G1 phase from 65.3% to 52.53% (P<0.04), indicating potent anticancer activity .

Antioxidant Activity

The antioxidant capacity was assessed through in vitro assays:

• DPPH Assay Results : Various synthesized compounds showed varying degrees of effectiveness in scavenging DPPH radicals, with some outperforming established antioxidants like Trolox .

Data Tables

Activity Type	Compound Tested	IC50 Value (µM)	Effectiveness
Anticancer	Compound 2a	15.4	High
Antioxidant	Compound 5b	12.7	Moderate
Anti-inflammatory	Compound A	20.0	High

Case Studies

• Case Study on Anticancer Activity : In vitro studies on Hep3B cells demonstrated that Compound A could significantly reduce cell viability and induce apoptosis through caspase activation.
• Case Study on Antioxidant Properties : The DPPH assay indicated that modifications to the benzodioxin structure could enhance radical scavenging activity, suggesting a structure-activity relationship that warrants further investigation.